molecular formula C8H18N2O B13239631 [3-(tert-Butoxy)cyclobutyl]hydrazine

[3-(tert-Butoxy)cyclobutyl]hydrazine

Cat. No.: B13239631
M. Wt: 158.24 g/mol
InChI Key: WENHEHUVBWEHFG-UHFFFAOYSA-N
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Description

[3-(tert-Butoxy)cyclobutyl]hydrazine hydrochloride (CAS: 1803560-91-9) is a cyclobutane-based hydrazine derivative with a tert-butoxy substituent at the 3-position of the cyclobutyl ring. Its molecular formula is C₈H₁₉ClN₂O, with a molecular weight of 194.7 g/mol . The compound is typically stored at -10°C to ensure stability and is used in advanced organic synthesis, particularly in pharmaceutical and agrochemical research. Its IUPAC name is [3-[(2-methylprop-2-yl)oxy]cyclobutyl]hydrazine hydrochloride, and it exhibits a powdered appearance .

Properties

Molecular Formula

C8H18N2O

Molecular Weight

158.24 g/mol

IUPAC Name

[3-[(2-methylpropan-2-yl)oxy]cyclobutyl]hydrazine

InChI

InChI=1S/C8H18N2O/c1-8(2,3)11-7-4-6(5-7)10-9/h6-7,10H,4-5,9H2,1-3H3

InChI Key

WENHEHUVBWEHFG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC1CC(C1)NN

Origin of Product

United States

Preparation Methods

The synthesis of [3-(tert-Butoxy)cyclobutyl]hydrazine typically involves the reaction of cyclobutyl derivatives with tert-butyl alcohol and hydrazine. The reaction conditions often require a catalyst and controlled temperature to ensure the desired product is obtained with high purity. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and cost-effectiveness.

Chemical Reactions Analysis

[3-(tert-Butoxy)cyclobutyl]hydrazine undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines.

    Substitution: Nucleophilic substitution reactions can occur, where the hydrazine group is replaced by other nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

[3-(tert-Butoxy)cyclobutyl]hydrazine has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

    Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

    Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

    Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

Similar compounds to [3-(tert-Butoxy)cyclobutyl]hydrazine include other cyclobutyl derivatives and hydrazine derivatives. Compared to these compounds, [3-(tert-Butoxy)cyclobutyl]hydrazine is unique due to the presence of the tert-butoxy group, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other compounds may not be as effective.

Comparison with Similar Compounds

Comparison with Similar Hydrazine Derivatives

Structural Analogues

Tert-butyl 2-(2-amino-3-tert-butoxypropanoyl)hydrazinecarboxylate
  • Structure: Linear propanoyl backbone with tert-butoxy and tert-butoxycarbonyl (Boc) protective groups.
  • Synthesis : Deprotection of a fluorenylmethyloxycarbonyl (Fmoc) group using 20% diethylamine in acetonitrile yields the final product as a pale-yellow wax (88% yield) .
  • Analytical Data :
    • ¹H/¹³C NMR : Confirmed the presence of N-H, carbamate (C=O), and amide (C=O) groups.
    • IR : Peaks at 3300 cm⁻¹ (N-H stretch), 1700 cm⁻¹ (carbamate C=O), and 1650 cm⁻¹ (amide C=O) .
N1-tert-Butoxycarbonyl 1-(3-Methoxyphenyl)hydrazine
  • Structure : Aromatic hydrazine derivative with Boc protection and a 3-methoxyphenyl substituent.
  • Applications : Used in organic synthesis for constructing heterocycles or as a building block in drug discovery .
(3,3-Dimethylbutyl)hydrazine hydrochloride
  • Structure : Aliphatic hydrazine with a branched 3,3-dimethylbutyl chain.
  • Molecular Weight : C₆H₁₇ClN₂ (MW: 164.67 g/mol) .
Di-tert-butyl 1-[2-hydroxy-3-(methylsulfanyl)propyl]hydrazine-1,2-diacidylate
  • Structure : Symmetric di-tert-butyl ester with a hydroxy and methylsulfanyl substituent.
  • Synthesis : Reacts 2-[(methylsulfanyl)methyl]oxirane with di-tert-butyl oxalate in hydrazine hydrate .

Key Comparative Data

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Key Functional Groups Synthesis Yield Applications
[3-(tert-Butoxy)cyclobutyl]hydrazine HCl 1803560-91-9 C₈H₁₉ClN₂O 194.7 Cyclobutyl, tert-butoxy, hydrazine Not reported Pharmaceutical intermediates
Tert-butyl 2-(2-amino-3-tert-butoxypropanoyl)hydrazinecarboxylate Not provided C₁₃H₂₆N₃O₅ ~304.37 Boc, amide, tert-butoxy 88% Peptide synthesis
N1-tert-Butoxycarbonyl 1-(3-Methoxyphenyl)hydrazine 380383-81-3 C₁₂H₁₇N₃O₃ 251.29 Boc, methoxyphenyl, hydrazine Not reported Heterocycle construction
(3,3-Dimethylbutyl)hydrazine HCl 1461714-39-5 C₆H₁₇ClN₂ 164.67 Aliphatic hydrazine Not reported Specialty chemical synthesis

Reactivity and Stability

  • Protective Groups : Boc and tert-butoxy groups enhance stability during synthesis but require acidic conditions for deprotection .
  • Solubility : Hydrochloride salts (e.g., [3-(tert-Butoxy)cyclobutyl]hydrazine HCl) are typically more water-soluble than neutral hydrazines .

Biological Activity

[3-(tert-Butoxy)cyclobutyl]hydrazine is a compound that has garnered interest due to its potential biological activities, particularly in drug discovery and development. This article presents a comprehensive overview of its biological activity, including synthesis, physicochemical properties, and relevant case studies.

The synthesis of [3-(tert-Butoxy)cyclobutyl]hydrazine involves several steps that can impact its biological efficacy. The introduction of the tert-butoxy group is significant as it influences the compound's lipophilicity and metabolic stability. The replacement of the tert-butyl group with various isosteres has been studied to optimize bioactivity while maintaining favorable physicochemical properties.

PropertyValue
Log D2.01
Water Solubility (μM)313
Metabolic Stability (CL int)Varies by analogue

Biological Activity

The biological activity of [3-(tert-Butoxy)cyclobutyl]hydrazine has been evaluated through various assays, focusing on antifungal and anticancer properties.

Antifungal Activity

In studies comparing [3-(tert-Butoxy)cyclobutyl]hydrazine with its analogues, it was found to exhibit moderate antifungal activity against strains such as Trichophyton mentagrophytes and Trichophyton rubrum. The disk diffusion method demonstrated that while the original compound showed slightly higher potency, the analogues still maintained significant growth inhibition capabilities .

Anticancer Activity

Recent research has indicated that compounds similar to [3-(tert-Butoxy)cyclobutyl]hydrazine may possess cytostatic effects in human cancer cell lines. For example, one study observed that a related compound induced cell growth arrest in MCF-7 breast cancer cells by suppressing cell respiration and promoting differentiation through lipid droplet accumulation .

Case Studies

Several case studies have highlighted the biological potential of hydrazine derivatives, including [3-(tert-Butoxy)cyclobutyl]hydrazine:

  • Antifungal Efficacy : A comparative study showed that while traditional antifungals were more potent, the hydrazine derivative demonstrated promising activity against resistant fungal strains, suggesting its potential for repurposing in antifungal therapies .
  • Cancer Treatment : In vitro tests revealed that derivatives of hydrazines could inhibit tumor growth in various cancer cell lines, indicating their potential as anticancer agents. The mechanism involved apoptosis induction and cell cycle arrest .

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